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Compound of Interest

Compound Name: 2-Phenoxyethanol

Cat. No.: B1175444

1. Introduction

2-Phenoxyethanol (CsH1002) is a versatile aromatic ether and glycol ether widely utilized in
the cosmetics and fragrance industries.[1][2] It is a clear, colorless, and oily liquid with a faint
rose-like aroma.[2][3] Beyond its well-documented role as a broad-spectrum preservative, 2-
phenoxyethanol serves as an effective fixative in perfume formulations.[3][4] Its primary
function as a fixative is to reduce the evaporation rate of more volatile fragrance components,
thereby enhancing the longevity and stability of the overall scent profile.[5] Its low volatility, high
boiling point (approximately 247°C), and solvent properties make it an ideal candidate for this
application.[1]

2. Mechanism of Action

The efficacy of 2-phenoxyethanol as a fixative stems from its physicochemical properties. It
acts as a solvent and stabilizer, helping to dissolve and integrate fragrance oils and other
ingredients, which prevents them from separating over time.[5] Its low evaporation rate allows it
to anchor more volatile scent molecules, slowing their release from the skin or other substrates.
This stabilizing effect ensures a consistent and enduring fragrance experience. Furthermore, its
neutral scent profile does not interfere with the intended aroma of the perfume, a critical
attribute for a successful fixative.[6]

3. Key Properties and Safety Profile
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Researchers and formulators should be aware of the key characteristics of 2-phenoxyethanol.
It is thermally stable and compatible with a wide array of cosmetic ingredients.[1][7] While it
occurs naturally in green tea, the version used commercially is typically synthetic.[2][3]

From a safety perspective, 2-phenoxyethanol is globally approved for use in cosmetic
products at a maximum concentration of 1.0%.[2][6][8] It is considered non-mutagenic and is
not a primary skin irritant or sensitizer in clinical studies at these concentrations.[9] However, in
its undiluted form, it can be an eye irritant.[9]

4. Data Presentation: Physicochemical and Efficacy Data
The following tables summarize key gquantitative data for 2-phenoxyethanol.

Table 1: Physicochemical Properties of 2-Phenoxyethanol

Property Value Reference
Molecular Formula CsH1002 [1]
Appearance Colorless, oily liquid [2][3]

Odor Faint rose-like [3]

Boiling Point ~247°C [1]
Recommended Use Level Up to 1.0% [8][10]

| Solubility | Miscible with water and various oils |[1] |

Table 2: Antimicrobial Efficacy (Preservative Action)

] ] Minimum Inhibitory
Microorganism ] Reference
Concentration (MIC)

Pseudomonas aeruginosa  0.32% [9]

Staphylococcus aureus 0.85% [9]

| Candida albicans | 0.54% |[9] |
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Table 3: Representative Data on Fixative Performance (Hypothetical Example based on
Standard Evaluation Metrics)

Top Note Mid Note Base Note Overall Scent
Formulation Longevity Longevity Longevity Duration
(Hours) (Hours) (Hours) (Hours)
Control (No
L 1.5 3.0 5.0 5.5
Fixative)
Formulation +
0.5% 2- 2.0 4.0 7.0 7.5

Phenoxyethanol

| Formulation + 1.0% 2-Phenoxyethanol | 2.5|4.5|8.0|9.0 |
Experimental Protocols
Protocol 1: Formulation of a Perfume with 2-Phenoxyethanol as a Fixative

This protocol outlines the steps for incorporating 2-phenoxyethanol into a standard alcohol-
based perfume formulation.

Materials:

Fragrance oils (top, middle, and base notes)

Perfumer's alcohol (e.g., Ethanol at 75-85% concentration)[11]

2-Phenoxyethanol

Sterile glass beakers and stirring rods

Graduated cylinders or calibrated pipettes

Airtight glass storage bottles (amber or dark colored)

Procedure:
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Preparation of Fragrance Concentrate: In a sterile glass beaker, combine the desired
fragrance oils. Ensure a well-balanced composition of top, middle, and base notes.

Initial Blending: Slowly add the perfumer's alcohol to the fragrance concentrate while stirring
gently. Ensure all components are thoroughly mixed.[5]

Addition of Fixative: Determine the desired concentration of 2-phenoxyethanol (typically
between 0.4% and 1.0%).[10] Slowly add the measured amount of 2-phenoxyethanol to the
alcohol-fragrance mixture, continuing to stir gently to ensure even distribution.[5]

Homogenization: Continue stirring the final mixture for several minutes to achieve a
consistent and stable solution.[5]

Maceration (Resting): Transfer the formulation to an airtight, dark glass bottle. Allow it to rest
and macerate in a cool, dark place for a minimum of 48-72 hours, though several weeks is
preferable.[5][12] This resting period allows the ingredients to blend and harmonize.

Final Evaluation: After the resting period, evaluate the fragrance for its scent profile and
longevity. Adjustments can be made by adding more fixative in small increments if
necessary.[5]
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Perfume Formulation Workflow

Protocol 2: Evaluating the Efficacy of 2-Phenoxyethanol as a Fixative

This protocol provides a methodology for quantitatively assessing the impact of 2-
phenoxyethanol on fragrance longevity.

Materials:

e Control perfume formulation (without fixative)
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Test perfume formulation (with 2-phenoxyethanol)

Filter paper strips or smelling strips

Incubator or temperature-controlled chamber

Analytical balance (accurate to 0.0001 g)

pH meter
Procedure:
o Evaporation Rate Analysis:

o Saturate separate, pre-weighed filter paper strips with a precise amount (e.g., 0.1 g) of the
control and test formulations.

o Place the strips in a temperature-controlled environment (e.g., 25°C).

o Measure the weight of each strip at regular intervals (e.g., every 30 minutes for the first 4
hours, then hourly) to determine the rate of mass loss due to evaporation.[12]

o Plot mass vs. time for both formulations to compare evaporation curves. A slower rate of
mass loss for the test sample indicates successful fixation.

e Sensory Panel Evaluation:
o Apply the control and test formulations to different smelling strips.

o Have a panel of trained evaluators assess the scent intensity and character at predefined
time points (e.g., 0, 1, 2, 4, 6, and 8 hours).

o Panelists should rate the perceived intensity on a standardized scale (e.g., 1 to 10). This
provides qualitative and semi-quantitative data on scent longevity.

« Stability Testing:
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o Store samples of both formulations under various conditions: elevated temperature (e.g.,
40°C), refrigerated (e.g., 4°C), and room temperature with light exposure.[12]

o Visually inspect the samples weekly for any signs of instability, such as phase separation,

discoloration, or precipitation.[12]

o Measure the pH of the formulations at the beginning and end of the study period to check
for significant shifts.[12]

Preparation

Prepare Control (No Fixative)
& Test (with Phenoxyethanol)
Formulations

/ Evaluation Ivvlethods \

Evaporation Rate Analysis Sensory Panel Evaluation Stability Testing
(Gravimetric) (Olfactory) (Physical & Chemical)
T \
1 \
J Data Analysis \
Y
Compare Mass Loss Curves Analyze Scent Intensity Ratings Assess Physical & pH Changes

Click to download full resolution via product page
Fixative Efficacy Evaluation Workflow
5. Logical Relationship Diagram

The diagram below illustrates the dual functionality of 2-phenoxyethanol in a perfume

formulation.
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Dual Role of 2-Phenoxyethanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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